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Compound of Interest

Compound Name: 4-Bromo-5-nitropyridin-2-amine

Cat. No.: B152568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical procedures for the

handling and disposal of 4-Bromo-5-nitropyridin-2-amine (CAS No. 84487-11-6). Adherence

to these guidelines is critical for ensuring personnel safety and regulatory compliance within the

laboratory environment.

Immediate Safety and Hazard Information
4-Bromo-5-nitropyridin-2-amine is a chemical that requires careful handling due to its

potential health hazards. Based on available safety data, the compound is classified with the

following hazards[1]:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

All personnel must handle this compound in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the risk of inhalation.[2][3] Direct contact with skin and eyes

should be strictly avoided through the use of appropriate personal protective equipment.
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory for all personnel

handling 4-Bromo-5-nitropyridin-2-amine. The following table summarizes the required PPE

for various laboratory operations.

Operation
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Transfer

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., Nitrile)

Laboratory coat

N95 respirator or

as dictated by

risk assessment

Reaction Setup

and Manipulation

Chemical safety

goggles and face

shield

Chemical-

resistant gloves

(e.g., Nitrile)

Chemical-

resistant apron

over a laboratory

coat

Use within a

chemical fume

hood

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant suit or

coveralls

Air-purifying

respirator with

appropriate

cartridges

Operational and Disposal Plan
A systematic approach to the handling and disposal of 4-Bromo-5-nitropyridin-2-amine is

essential to mitigate risks.

Handling and Experimental Protocol:

Preparation: Before handling the compound, ensure that a chemical fume hood is functioning

correctly and the workspace is clear of any unnecessary materials. All required apparatus,

such as glassware and spatulas, should be assembled beforehand.

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above.
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Compound Handling: Conduct all manipulations of 4-Bromo-5-nitropyridin-2-amine within

the chemical fume hood to prevent exposure to dust and vapors.

Post-Experiment: Following the experimental procedures, decontaminate all equipment and

the work area.

Waste Segregation: All waste contaminated with 4-Bromo-5-nitropyridin-2-amine must be

segregated as hazardous waste.

Disposal Protocol:

The disposal of 4-Bromo-5-nitropyridin-2-amine and any contaminated materials must be

carried out in accordance with institutional and local regulations for hazardous waste.
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Waste Type Container Labeling
Storage and

Disposal

Solid Chemical Waste

Sealable, chemical-

resistant container for

solid waste

"Hazardous Waste,"

"4-Bromo-5-

nitropyridin-2-amine,"

and associated

hazard symbols

Store in a designated

satellite accumulation

area. Arrange for

pickup by the

institution's

environmental health

and safety

department.

Contaminated

Labware (gloves,

weigh paper, etc.)

Lined, sealable

hazardous waste

container

"Hazardous Waste,"

"Solid Waste

Contaminated with 4-

Bromo-5-nitropyridin-

2-amine"

Store with solid

chemical waste.

Empty Chemical

Container
Original container

Deface original label

and mark as "Empty"

Triple rinse with a

suitable solvent; the

rinsate must be

collected as

hazardous liquid

waste. Dispose of the

container as directed

by institutional policy.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of 4-Bromo-5-nitropyridin-2-amine

Preparation
- Verify fume hood function

- Assemble equipment

Don Appropriate PPE
- Goggles, Gloves, Lab Coat

Proceed to

Chemical Handling
- Weigh and transfer in fume hood

- Conduct experiment

Proceed to

Decontamination
- Clean work surfaces and equipment

After experiment

Waste Segregation
- Separate solid and liquid waste

- Use labeled containers

After decontamination

Final Disposal
- Store in satellite accumulation area

- Schedule EHS pickup

For final disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 4-Bromo-5-nitropyridin-2-
amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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